Cas no 2877667-37-1 (N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide)

• Product Name: N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide
• CAS No: 2877667-37-1
• MF: C₁₄H₁₈ClFN₄O
• MW: 312.770325183868
• CID: 5307878
• PubChem ID: 165431962
• Update Time: 2025-05-21

N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• F6822-3026
• AKOS040887177
• N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide
• 2877667-37-1
• N-[[1-(5-Chloro-2-pyrimidinyl)-4-fluoro-4-piperidinyl]methyl]cyclopropanecarboxamide

• Inchi： 1S/C14H18ClFN4O/c15-11-7-17-13(18-8-11)20-5-3-14(16,4-6-20)9-19-12(21)10-1-2-10/h7-8,10H,1-6,9H2,(H,19,21)
• InChI Key： UGNCLZUMPRBIHD-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(F)CCN(C3=NC=C(Cl)C=N3)CC2)=O)CC1

Computed Properties

• Exact Mass: 312.1153171g/mol
• Monoisotopic Mass: 312.1153171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.52±0.20(Predicted)

Additional information on N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide

N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide (CAS No. 2877667-37-1): An Overview

N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide (CAS No. 2877667-37-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The compound's structure includes a cyclopropanecarboxamide moiety and a 4-fluoropiperidine ring, which contribute to its pharmacological properties.

The synthesis of N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide involves several steps, including the formation of the 5-chloropyrimidine derivative and its subsequent coupling with the 4-fluoropiperidine moiety. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of this compound, making it more accessible for preclinical and clinical studies.

In terms of pharmacological activity, N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide has been extensively studied for its potential as a modulator of specific receptors and enzymes. One of the key areas of research has been its interaction with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for many therapeutic agents. Studies have shown that this compound can selectively bind to certain GPCRs, modulating their activity in a manner that could be beneficial for treating conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its role in neurological disorders, N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide has also demonstrated antitumor properties. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of signaling pathways that are crucial for cancer cell survival and proliferation. This makes it a promising candidate for further development as an anticancer agent.

The safety profile of N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for use in human clinical trials.

In addition to its therapeutic applications, N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide has also been studied for its potential as a tool compound in basic research. Its ability to selectively modulate specific receptors and enzymes makes it a valuable tool for investigating the biological functions of these targets and for validating them as potential therapeutic targets.

The future prospects for N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide are promising. Ongoing clinical trials are expected to provide more detailed insights into its efficacy and safety in human subjects. Additionally, further research is needed to explore its potential synergistic effects with other therapeutic agents and to optimize its formulation for different routes of administration.

In conclusion, N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide (CAS No. 2877667-37-1) represents a significant advancement in the field of medicinal chemistry. Its unique structure and pharmacological properties make it a promising candidate for the development of new therapeutic agents for a range of diseases. As research continues to uncover more about this compound, it is likely to play an increasingly important role in both clinical practice and basic scientific research.